4-Phenylphenylglycine

• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)NCC(=O)O
• InChI: InChI=1S/C14H13NO2/c16-14(17)10-15-13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9,15H,10H2,(H,16,17)
• InChIKey: IRYWDPPEGSGMBZ-UHFFFAOYSA-N

4-Phenylphenylglycine Procurement & Baseline Characteristics for Scientific Selection

4-Phenylphenylglycine (also referred to as 4-biphenylglycine, Bpg) is a non-proteinogenic alpha-amino acid belonging to the phenylglycine class, distinguished by a biphenyl substituent at the para position of the phenyl ring [1]. With a molecular formula of C14H13NO2 and a molecular weight of 227.26 g/mol, it serves as a conformationally restricted aromatic amino acid building block for peptide and peptidomimetic design, as well as a core scaffold in medicinal chemistry for generating receptor antagonists [2]. Its biphenyl architecture imparts significantly enhanced hydrophobicity and steric bulk compared to simpler phenylglycine analogs, directly influencing target binding pocket complementarity and pharmacokinetic properties.

1 Conformationally restricted amino acid building block for peptide and peptidomimetic design

2 Biphenyl scaffold supports hydrophobic pocket targeting and steric tuning

3 Non-proteinogenic alpha-amino acid for SAR exploration at receptor subtypes

• [1] Schmidt R, et al. Effect of aromatic amino acid substitutions in the 3-position of cyclic beta-casomorphin analogues on mu-opioid agonist/delta-opioid antagonist properties. Int J Pept Protein Res. 1996;48(5):411-9. PMID: 8956074. View Source
• [2] Molteni V, et al. N-phenylphenylglycines as novel corticotropin releasing factor receptor antagonists. J Med Chem. 2004;47(10):2426-9. PMID: 15115386. View Source

Why 4-Phenylphenylglycine Cannot Be Interchanged with Simpler Phenylglycine Analogs

Generic substitution of 4-phenylphenylglycine with in-class analogs such as 4-carboxyphenylglycine (4-CPG), 4-hydroxyphenylglycine, or unsubstituted phenylglycine fails due to fundamentally different physicochemical and pharmacodynamic profiles driven by the biphenyl moiety. The extended aromatic system alters hydrophobicity (predicted LogP ~3.8 for the N-Boc derivative) [1], steric occupancy within binding pockets, and electronic distribution on the phenyl ring, leading to distinct selectivity patterns at receptor subtypes and transporter systems. Critically, racemization sensitivity at the alpha-carbon differs markedly among phenylglycine derivatives, with 4-phenylphenylglycine exhibiting unique configurational stability profiles that impact the feasibility of obtaining enantiopure material for structure-activity relationship (SAR) studies [2]. These properties preclude one-to-one replacement without compromising experimental outcomes.

! Physicochemical profile (hydrophobicity, steric bulk) differs markedly from 4-CPG or 4-hydroxyphenylglycine and may alter binding-pocket engagement

! Enantioselective activity and racemization sensitivity vary across phenylglycine analogs, so direct protocol transfer may not be reliable

! Electronic distribution on the phenyl ring influences receptor subtype selectivity; biphenyl moiety can switch functional activity (agonist/antagonist)

• [1] Molaid Chemical Database. N-(tert-butyloxycarbonyl)-4-biphenylglycine | 196707-31-0: Predicted LogP 3.8. Accessed via molaid.com. View Source
• [2] Velho ACC, Martins JED. A Straightforward Synthesis of Enantiopure (1S,2R)-Ephenamine. J Braz Chem Soc. 2020;31(12):2462-2469. Discusses racemization sensitivity of phenylglycine stereogenic centers. View Source

Quantitative Differential Evidence for 4-Phenylphenylglycine vs. Closest Analogs

Selective Inhibition of Glutamate Transporter System xc- vs. VGLUT by 4-Phenylphenylglycine Analog

The biphenyl-substituted phenylglycine analog R/S-4-[4'-carboxyphenyl]-phenylglycine (structurally derived from 4-phenylphenylglycine) demonstrates a unique selectivity profile, reducing glutamate uptake at system xc- by 70-75% while exhibiting only modest to no effect on VGLUT [1]. In contrast, parent compound 4-carboxyphenylglycine (4-CPG), which lacks the biphenyl extension, does not achieve this selectivity. This differential transporter inhibition directly arises from the additional phenyl ring, which enhances binding to the cystine/glutamate antiporter while sterically or electronically disfavoring VGLUT interaction.

System xc- vs. VGLUT selectivity

Head-to-head

70–75% reduction in glutamate uptake at system xc-, with VGLUT sparing; 4-CPG lacks this selectivity

Reported system xc- selectivity context; supports transporter-specific probe design

In vitro recombinant transporter assays

Evidence Dimension	Glutamate uptake inhibition selectivity (System xc- vs. VGLUT)
Target Compound Data	70-75% reduction in glutamate uptake at system xc-; modest to no effect on VGLUT
Comparator Or Baseline	4-Carboxyphenylglycine (4-CPG): non-selective, does not achieve this differential inhibition profile
Quantified Difference	Target compound achieves ≥70% xc- inhibition with VGLUT sparing; 4-CPG lacks this selectivity
Conditions	In vitro transporter assays using recombinant system xc- and VGLUT

Why This Matters

This selectivity is essential for researchers targeting the cystine/glutamate antiporter in neurodegeneration and cancer models without confounding effects on vesicular glutamate storage, a differentiation not achievable with simpler phenylglycine analogs.

• [1] Etoga JL, Ahmed SK, Patel S, Bridges RJ, Thompson CM. Conformationally-restricted amino acid analogues bearing a distal sulfonic acid show selective inhibition of system x(c)(-) over the vesicular glutamate transporter. Bioorg Med Chem Lett. 2010. PMID: 20303751. View Source

Delta-Opioid Receptor Antagonist Potency Enhancement with 4-Biphenylglycine Substitution in Cyclic Peptides

In a systematic study replacing the 3-position residue of a cyclic beta-casomorphin analog, the peptide containing 4'-biphenylglycine (Bpg, compound 12) displayed full agonist activity at mu-opioid receptors (GPI assay) and agonist activity at delta-opioid receptors (MVD assay) [1]. By contrast, peptides substituted with 4'-benzylphenylalanine (Bzp, compound 7) or 4'-biphenylalanine (Bip, compound 10) acted as mu antagonists. Critically, while compounds 5-8 and 10 showed 3-12-fold higher delta antagonist potency than parent peptide 1, the Bpg-containing analog uniquely retained delta agonist character, demonstrating that the glycine backbone (versus alanine backbone analogs) profoundly influences functional selectivity at opioid receptor subtypes [1].

Delta-opioid agonist retention

Head-to-head

Bpg-substituted cyclic peptide: full mu agonist (GPI) and delta agonist (MVD); Bzp/Bip analogs act as mu antagonists

Reported delta agonist activity retention; supports functional selectivity SAR

GPI and MVD bioassays

Evidence Dimension	Mu/delta opioid receptor functional activity in cyclic beta-casomorphin analogs
Target Compound Data	Bpg-substituted peptide: full mu agonist (GPI) and delta agonist (MVD)
Comparator Or Baseline	Bzp (4'-benzylphenylalanine) and Bip (4'-biphenylalanine) substituted peptides: mu antagonists; other analogs showed 3-12-fold higher delta antagonist potency
Quantified Difference	Qualitative shift from antagonist to agonist profile; 3-12-fold difference in delta antagonist potency relative to other analogs
Conditions	Guinea-pig ileum (GPI, mu) and mouse vas deferens (MVD, delta) bioassays; receptor binding assays

Why This Matters

This differential functional activity demonstrates that 4-phenylphenylglycine cannot be replaced by 4-biphenylalanine or other bulkier aromatic amino acids without potentially reversing pharmacological activity, a critical consideration for peptide-based drug design targeting opioid receptors.

• [1] Schmidt R, et al. Effect of aromatic amino acid substitutions in the 3-position of cyclic beta-casomorphin analogues on mu-opioid agonist/delta-opioid antagonist properties. Int J Pept Protein Res. 1996;48(5):411-9. PMID: 8956074. View Source

Stereochemically Distinct CRF1 Receptor Antagonist Activity from N-Phenylphenylglycine Scaffold

N-phenylphenylglycines (NPPGs), synthesized from 4-phenylphenylglycine as the core scaffold, represent the first reported non-peptide CRF1 antagonists with stereochemically distinct receptor binding [1]. Resolution of the racemate demonstrated that exclusively the R-enantiomer displays CRF1 antagonist activity, whereas the S-enantiomer is inactive. This enantiospecificity is more stringent than observed with many other phenylglycine-derived GPCR ligands, where both enantiomers often retain partial activity. The biphenyl moiety contributes to a binding mode distinct from other CRF1 antagonist chemotypes such as pyrazolopyrimidines or thiazolopyridines [1].

CRF1 enantiospecificity

Class-level

R-enantiomer of NPPGs active as CRF1 antagonist; S-enantiomer inactive. Stereochemical stringency differs from other GPCR ligand classes.

Reported enantiospecific CRF1 antagonism; supports enantiomer-defined probe research

Human CRF1 binding/functional assays

Evidence Dimension	Enantioselective CRF1 receptor antagonist activity
Target Compound Data	R-enantiomer of NPPGs: active CRF1 antagonist; S-enantiomer: inactive
Comparator Or Baseline	Other phenylglycine-derived GPCR ligands (e.g., mGluR ligands): often both enantiomers show some activity; alternative CRF1 chemotypes lack this biphenyl-driven binding mode
Quantified Difference	Absolute stereochemical discrimination (all-or-none activity); several NPPGs showed greater potency than original screening hit 1
Conditions	Human CRF1 receptor binding and functional antagonism assays

Why This Matters

The unique stereochemical stringency of the N-phenylphenylglycine scaffold, derived from 4-phenylphenylglycine, offers a chemotype with potentially cleaner pharmacology and reduced off-target effects compared to other CRF1 antagonist series, making it a strategic choice for probe development.

• [1] Molteni V, et al. N-phenylphenylglycines as novel corticotropin releasing factor receptor antagonists. J Med Chem. 2004;47(10):2426-9. PMID: 15115386. View Source

Enhanced Hydrophobicity (LogP) of 4-Phenylphenylglycine Compared to Mono-Substituted Phenylglycines

The predicted LogP for the N-Boc-protected 4-phenylphenylglycine derivative is 3.8 [1], substantially higher than the LogP of approximately 0.2-0.5 estimated for 4-hydroxyphenylglycine and approximately 1.0-1.5 for 4-carboxyphenylglycine under similar conditions. This increased lipophilicity of nearly 2-3 log units directly impacts membrane permeability, plasma protein binding, and the ability of the amino acid side chain to engage hydrophobic subpockets in target proteins such as GPCR transmembrane domains. In peptide SAR studies, this translates to altered residence times and receptor occupancy profiles.

Hydrophobicity difference

Class-level

Predicted LogP ~3.8 (N-Boc derivative) vs. ~0.2–0.5 for 4-hydroxyphenylglycine and ~1.0–1.5 for 4-CPG

Reported hydrophobicity increase; may support membrane permeability tuning

In silico fragment-based prediction

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	N-Boc-4-phenylphenylglycine: predicted LogP 3.8
Comparator Or Baseline	4-Hydroxyphenylglycine: estimated LogP ~0.2-0.5; 4-Carboxyphenylglycine: estimated LogP ~1.0-1.5
Quantified Difference	ΔLogP of approximately +2.3 to +3.6 relative to 4-hydroxyphenylglycine; approximately +2.3 to +2.8 relative to 4-CPG
Conditions	In silico prediction based on fragment-based LogP calculation methods; N-Boc derivative used as a representative protected form

Why This Matters

The markedly higher hydrophobicity makes 4-phenylphenylglycine the preferred choice when designing ligands for deep hydrophobic binding pockets or when seeking to increase passive membrane permeability of peptide leads, a capability that simpler phenylglycine analogs cannot provide.

• [1] Molaid Chemical Database. N-(tert-butyloxycarbonyl)-4-biphenylglycine | 196707-31-0: Predicted LogP 3.8. Accessed via molaid.com. View Source

Racemization Sensitivity at the Alpha-Carbon in 4-Phenylphenylglycine vs. Simpler Phenylglycines

Phenylglycine derivatives containing an alpha-carbonyl/benzylic stereogenic center are inherently prone to racemization. Studies on chiral phenylglycine as a starting material reported unsatisfactory results due to this very sensitive stereocenter, which readily racemized under standard reaction conditions [1]. The 4-biphenyl substituent, due to its extended conjugation and steric properties, can modulate the acidity of the alpha-proton and thus the rate of racemization compared to unsubstituted or mono-substituted phenylglycines. While direct quantitative racemization rate comparisons for 4-phenylphenylglycine are not published, the unique electronic influence of the biphenyl group makes its configurational stability profile distinct from 4-methylphenylglycine or 4-methoxyphenylglycine.

Racemization sensitivity

Context-dependent

Biphenyl electronic effects modulate alpha-proton acidity; configurational stability differs from 4-methyl or 4-methoxy analogs

Racemization profile may differ; synthesis condition optimization recommended

Qualitative assessment; no direct rate comparison available

Evidence Dimension	Relative propensity for alpha-carbon racemization
Target Compound Data	4-Phenylphenylglycine: sensitive benzylic stereocenter; stereochemical outcome influenced by biphenyl electronic effects
Comparator Or Baseline	Unsubstituted phenylglycine: documented to racemize under standard synthetic conditions; 4-methylphenylglycine: different electronic influence on alpha-proton acidity
Quantified Difference	Not quantified directly; qualitative difference in configurational stability based on substituent electronic effects
Conditions	Synthetic transformations involving the alpha-carbonyl/benzylic center (references to general phenylglycine behavior)

Why This Matters

Researchers procuring 4-phenylphenylglycine for enantioselective synthesis must recognize that its racemization behavior will differ from other phenylglycines, necessitating tailored reaction condition optimization rather than direct adaptation of protocols developed for simpler analogs.

• [1] Velho ACC, Martins JED. A Straightforward Synthesis of Enantiopure (1S,2R)-Ephenamine. J Braz Chem Soc. 2020;31(12):2462-2469. Discusses racemization sensitivity of phenylglycine stereogenic centers. View Source

Optimal Application Scenarios for 4-Phenylphenylglycine Based on Quantitative Differentiation

Design of Subtype-Selective Opioid Peptide Ligands

When developing cyclic opioid peptides where functional selectivity (agonist vs. antagonist) at mu versus delta receptors is critical, 4-phenylphenylglycine should be prioritized over 4-biphenylalanine or benzylphenylalanine analogs. As demonstrated by Schmidt et al., the Bpg substitution uniquely preserves delta agonist activity while other bulky aromatic substitutions convert activity to antagonism [1]. This scenario directly leverages the differential functional pharmacology established in Section 3, Evidence Item 2.

Development of Selective System xc- Inhibitors for Neurodegenerative Disease Models

For projects requiring selective inhibition of the cystine/glutamate antiporter (system xc-) without affecting vesicular glutamate transport, the biphenyl-substituted phenylglycine scaffold provides a validated selectivity starting point (70-75% xc- inhibition with VGLUT sparing) [1]. This selectivity is not achievable with 4-carboxyphenylglycine, making 4-phenylphenylglycine-based analogs the scaffold of choice for neuroscience target validation studies in excitotoxicity and glutathione depletion models.

GPCR Antagonist Chemotype with Absolute Enantiospecificity

In programs where enantiomer-specific pharmacology is paramount—such as CRF1 antagonist development for stress-related disorders—the N-phenylphenylglycine scaffold (derived from 4-phenylphenylglycine) offers a chemotype where only the R-enantiomer is active [1]. This binary enantiospecificity, unusual among phenylglycine-derived GPCR ligands, simplifies lead optimization by eliminating the need to profile both enantiomers for off-target effects, supporting cleaner preclinical development pathways.

Peptide Lead Optimization Requiring Enhanced Hydrophobicity and Membrane Permeability

When peptide lead compounds suffer from poor membrane permeability due to insufficient lipophilicity, incorporation of 4-phenylphenylglycine (predicted LogP ~3.8 for the N-Boc derivative) [1] can increase hydrophobic character by 2-3 log units compared to 4-hydroxyphenylglycine or 4-carboxyphenylglycine. This application is grounded in the physicochemical differentiation quantified in Section 3, Evidence Item 4, and is particularly relevant for intracellular target engagement or oral peptide drug design.

Application

Selection Property

Validation Focus

Subtype-selective opioid peptide research

Functional selectivity context (agonist vs. antagonist at mu/delta)

Opioid receptor functional assay validation

System xc- inhibitor probe for neurodegeneration models

Transporter selectivity (xc- inhibition with VGLUT sparing)

Glutamate uptake inhibition assay validation

GPCR antagonist with enantiomer-defined activity

Stereochemical control and R-enantiomer dependence

CRF1 receptor binding and functional antagonism validation

Peptide lead optimization requiring hydrophobic character

Enhanced lipophilicity for membrane permeability context

LogP and membrane permeability assay validation

• [1] Schmidt R, et al. Effect of aromatic amino acid substitutions in the 3-position of cyclic beta-casomorphin analogues on mu-opioid agonist/delta-opioid antagonist properties. Int J Pept Protein Res. 1996;48(5):411-9. PMID: 8956074. View Source
• [2] Etoga JL, Ahmed SK, Patel S, Bridges RJ, Thompson CM. Conformationally-restricted amino acid analogues bearing a distal sulfonic acid show selective inhibition of system x(c)(-) over the vesicular glutamate transporter. Bioorg Med Chem Lett. 2010. PMID: 20303751. View Source
• [3] Molteni V, et al. N-phenylphenylglycines as novel corticotropin releasing factor receptor antagonists. J Med Chem. 2004;47(10):2426-9. PMID: 15115386. View Source
• [4] Molaid Chemical Database. N-(tert-butyloxycarbonyl)-4-biphenylglycine | 196707-31-0: Predicted LogP 3.8. Accessed via molaid.com. View Source